Cas no 2019169-77-6 (benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate)

Benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate is a specialized carbamate derivative featuring a methoxymethyl-substituted pentenone backbone. This compound is of interest in synthetic organic chemistry due to its reactive α,β-unsaturated ketone moiety and carbamate-protected amine functionality, making it a versatile intermediate for further derivatization. The methoxymethyl group enhances solubility and stability, while the benzyl carbamate (Cbz) protecting group allows selective deprotection under mild conditions. Its structural features enable applications in peptide synthesis, heterocycle formation, and catalytic transformations. The compound's well-defined reactivity profile and functional group compatibility make it valuable for constructing complex molecular architectures in pharmaceutical and agrochemical research.

benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate structure

2019169-77-6 structure

Product Name:benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate

CAS No:2019169-77-6

MF:C₁₅H₁₉NO₄

MW:277.3156645298

CID:6120596

PubChem ID:165468540

Update Time:2025-10-23

benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate
- 2019169-77-6
- EN300-797216
- Inchi： 1S/C15H19NO4/c1-11(9-19-3)14(17)12(2)16-15(18)20-10-13-7-5-4-6-8-13/h4-8,12H,1,9-10H2,2-3H3,(H,16,18)
- InChI Key： YCQHLWYPPUAOGV-UHFFFAOYSA-N
- SMILES： O(C(NC(C)C(C(=C)COC)=O)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 277.13140809g/mol
Monoisotopic Mass: 277.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 8
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 64.6Å²

benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-797216-1.0g	benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate	2019169-77-6	95%	1.0g	$1129.0	2024-05-22
Enamine	EN300-797216-0.05g	benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate	2019169-77-6	95%	0.05g	$948.0	2024-05-22
Enamine	EN300-797216-0.1g	benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate	2019169-77-6	95%	0.1g	$993.0	2024-05-22
Enamine	EN300-797216-0.25g	benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate	2019169-77-6	95%	0.25g	$1038.0	2024-05-22
Enamine	EN300-797216-0.5g	benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate	2019169-77-6	95%	0.5g	$1084.0	2024-05-22
Enamine	EN300-797216-2.5g	benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate	2019169-77-6	95%	2.5g	$2211.0	2024-05-22
Enamine	EN300-797216-5.0g	benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate	2019169-77-6	95%	5.0g	$3273.0	2024-05-22
Enamine	EN300-797216-10.0g	benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate	2019169-77-6	95%	10.0g	$4852.0	2024-05-22

benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate Related Literature

1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
2. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
3. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
4. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Additional information on benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate

Comprehensive Overview of Benzyl N-[4-(Methoxymethyl)-3-oxopent-4-en-2-yl]carbamate (CAS No. 2019169-77-6)

Benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique molecular structure, featuring a carbamate group linked to a methoxymethyl and oxopentene moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in drug development and material science.

The compound's CAS No. 2019169-77-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent trends show growing interest in sustainable synthesis and green chemistry, aligning with global efforts to reduce environmental impact. This has led to increased demand for efficient synthetic routes for benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate, particularly in academia and industrial R&D.

One of the most searched questions related to this compound is: "What are the applications of benzyl carbamate derivatives in medicinal chemistry?" Studies highlight its utility as a building block for peptide mimetics and enzyme inhibitors, addressing challenges in drug design. Additionally, its methoxymethyl group offers stability under mild conditions, making it suitable for click chemistry and bioconjugation techniques.

From an analytical perspective, advanced techniques like NMR spectroscopy and mass spectrometry are employed to characterize CAS No. 2019169-77-6. These methods ensure purity and structural integrity, which are paramount for high-value research applications. The compound's oxopentene segment also attracts attention in polymer science, where it contributes to the development of functionalized materials with tailored properties.

In summary, benzyl N-[4-(methoxymethyl)-3-oxopent-4-en-2-yl]carbamate exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility and relevance to drug discovery, material engineering, and sustainable practices underscore its importance in scientific advancement.